Cas no 2413885-79-5 (1H,7H,8H,9H,9aH-pyrrolo1,2-a1,4diazepine-3-carboxylic acid, trifluoroacetic acid)

• Product Name: 1H,7H,8H,9H,9aH-pyrrolo1,2-a1,4diazepine-3-carboxylic acid, trifluoroacetic acid
• CAS No: 2413885-79-5
• MF: C₁₁H₁₃F₃N₂O₄
• MW: 294.227133512497
• MDL: MFCD32663313
• CID: 5674619
• PubChem ID: 146050138
• Update Time: 2025-07-08

1H,7H,8H,9H,9aH-pyrrolo1,2-a1,4diazepine-3-carboxylic acid, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 7,8,9,9a-Tetrahydro-1H-pyrrolo[1,2-a][1,4]diazepine-3-carboxylic acid;2,2,2-trifluoroacetic acid
• EN300-26620879
• 1H,7H,8H,9H,9aH-pyrrolo[1,2-a][1,4]diazepine-3-carboxylic acid; trifluoroacetic acid
• 2413885-79-5
• 1H,7H,8H,9H,9aH-pyrrolo1,2-a1,4diazepine-3-carboxylic acid, trifluoroacetic acid

• MDL： MFCD32663313
• Inchi： 1S/C9H12N2O2.C2HF3O2/c12-9(13)8-3-5-11-4-1-2-7(11)6-10-8;3-2(4,5)1(6)7/h3,5,7H,1-2,4,6H2,(H,12,13);(H,6,7)
• InChI Key： RHMKRIJGQNQPLH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.OC(C1C=CN2CCCC2CN=1)=O

Computed Properties

• Exact Mass: 294.08274139g/mol
• Monoisotopic Mass: 294.08274139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.2Ų

Additional information on 1H,7H,8H,9H,9aH-pyrrolo1,2-a1,4diazepine-3-carboxylic acid, trifluoroacetic acid

Recent Advances in the Study of 1H,7H,8H,9H,9aH-pyrrolo1,2-a1,4diazepine-3-carboxylic acid, trifluoroacetic acid (CAS: 2413885-79-5)

The compound 1H,7H,8H,9H,9aH-pyrrolo1,2-a1,4diazepine-3-carboxylic acid, trifluoroacetic acid (CAS: 2413885-79-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its fused pyrrolodiazepine scaffold, has been the subject of several innovative studies aimed at exploring its pharmacological activities and synthetic pathways. The trifluoroacetic acid moiety further enhances its reactivity and solubility, making it a promising candidate for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a key intermediate in the production of novel bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of selective kinase inhibitors, highlighting its potential in targeted cancer therapies. The compound's ability to modulate protein-protein interactions has also been investigated, suggesting broader applications in neurodegenerative diseases and inflammatory disorders.

In addition to its synthetic utility, the pharmacological profile of 1H,7H,8H,9H,9aH-pyrrolo1,2-a1,4diazepine-3-carboxylic acid, trifluoroacetic acid has been explored in preclinical models. A recent in vitro study revealed its inhibitory effects on specific enzymatic pathways associated with tumor progression, with IC50 values in the low micromolar range. These findings underscore the compound's potential as a lead structure for further optimization and development.

The structural elucidation and characterization of this compound have been advanced through state-of-the-art analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry. These studies have provided critical insights into its conformational dynamics and stability under physiological conditions, which are essential for its application in drug design.

Looking ahead, ongoing research aims to expand the scope of this compound's applications, particularly in the context of combination therapies and personalized medicine. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical candidates, addressing unmet medical needs in oncology and beyond.